(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde

• IUPAC Name: (3aS,6aS)-3a,4,6,6a-tetrahydrofuro[3,4-d][1,2]oxazole-3-carbaldehyde
• InChI: InChI=1S/C6H7NO3/c8-1-5-4-2-9-3-6(4)10-7-5/h1,4,6H,2-3H2/t4-,6-/m1/s1
• InChI Key: QARBOXPOXWBJBU-INEUFUBQSA-N
• Canonical SMILES: C1C2C(CO1)ON=C2C=O
• Isomeric SMILES: C1[C@H]2[C@@H](CO1)ON=C2C=O
• Molecular Formula: C6H7NO3
• Molecular Weight: 141.12 g/mol

Description

(3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and organic synthesis.

Scientific Research Applications

Synthesis of Bioactive Compounds

The compound is part of a class of chemicals that can serve as efficient green C1 building blocks for synthesizing bioactive quinazolin-4(3H)-ones via ligand-free photocatalytic C–C bond cleavage. This process benefits from the fact that protection of hydroxyl, carboxyl, amide, or secondary amino groups is not required, suggesting a streamlined approach for the synthesis of complex bioactive molecules. The conjugated N,O-tridentate copper complexes act as novel photoinitiators under visible light, demonstrating the compound's utility in sustainable chemistry practices (Yu et al., 2018).

Anticancer and Antiviral Activities

A related compound, rel-(6R,7R)-2-oxo-7-phenyl-3,5,6,7-tetrahydro-2H-thiopyrano[2,3-d]thiazole-6-carbaldehyde, was synthesized and evaluated for its anticancer and antiviral activities. It showed significant antimitotic activity against leukemia and promising effects against EBV virus and moderate effects on Herpes simplex and Varicella zoster viruses. This highlights the potential of structurally similar compounds for medical applications, suggesting avenues for the development of novel therapeutics (Lozynskyi et al., 2016).

Fluorogenic Analysis Applications

3-(2-Furoyl)quinoline-2-carbaldehyde, a compound with a similar furoyl group, has been characterized as a fluorogenic derivatizing agent for the high-sensitivity analysis of amino acids by liquid chromatography with laser-induced fluorescence detection. This demonstrates the potential use of the (3aS,6aS)-rel-3a,4,6,6a-tetrahydro-furo[3,4-d]isoxazole-3-carbaldehyde in analytical chemistry, especially for sensitive and specific detection of biomolecules (Beale et al., 1990).